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This technical guide provides an in-depth overview of the core properties and applications of

the TRFS-red fluorescent probe, a selective "off-on" sensor for thioredoxin reductase (TrxR).

Designed for researchers, scientists, and drug development professionals, this document

details the probe's mechanism of action, photophysical characteristics, and experimental

protocols for its use in cellular imaging.

Core Properties and Mechanism of Action
TRFS-red is a fluorescent probe that exhibits a significant increase in fluorescence intensity

upon reaction with thioredoxin reductase, a key enzyme in cellular redox homeostasis. This

"off-on" mechanism is initiated by the cleavage of a disulfide bond within the probe's structure

by TrxR. This initial reaction is followed by an intramolecular cyclization, which releases a

highly fluorescent red-emitting species. This mechanism is analogous to that of its predecessor,

TRFS-green.[1] The probe has been successfully used for imaging TrxR activity in living cells,

with the resulting red fluorescence being predominantly localized in the cytosol.[2]

Compared to the earlier TRFS-green, TRFS-red offers an improved response rate, reaching a

plateau in approximately 1.5 to 2 hours, and a significantly higher fluorescence signal increase

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8210230#bc-rfq
https://www.benchchem.com/product/b8210230/docs?utm_src=pdf-body#trfs-red-fluorescent-probe-a-technical-guide-for-researchers
https://www.benchchem.com/product/b8210230/docs?utm_src=pdf-body#trfs-red-fluorescent-probe-a-technical-guide-for-researchers
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/tables/fluorescence-quantum-yields-and-lifetimes-for-alexa-fluor-dyes.html
https://www.medchemexpress.com/trfs-red.html
https://www.benchchem.com/product/b8210230/docs?utm_src=pdf-body#trfs-red-fluorescent-probe-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of about 90-fold.[3] It demonstrates good selectivity for TrxR over other biological thiols such as

glutathione (GSH), with a calculated selectivity of 12.8-fold.[3][4]

Photophysical Data Summary
The key photophysical properties of the TRFS-red fluorescent probe are summarized in the

table below. This data is essential for designing and executing experiments, as well as for the

interpretation of results.

Property Value Reference(s)

Excitation Wavelength (λex) ~615 nm

Emission Wavelength (λem) ~660 nm

Molar Extinction Coefficient (ε)
Data not available in searched

literature.

Quantum Yield (Φ)
Data not available in searched

literature.

Fluorescence Increase ~90-fold

Response Time ~1.5 - 2 hours to plateau

Selectivity 12.8-fold over GSH

Signaling Pathway and Activation Mechanism
The activation of TRFS-red by thioredoxin reductase involves a two-step process. The

following diagram illustrates this signaling pathway.

Enzymatic Reaction

TRFS-red (Non-fluorescent) Thiol Intermediate
Disulfide CleavageThioredoxin Reductase

(TrxR) TRFS-red (Fluorescent)

Intramolecular
Cyclization
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Click to download full resolution via product page

Activation mechanism of the TRFS-red probe by Thioredoxin Reductase (TrxR).

Experimental Protocols
In Vitro Assay for Thioredoxin Reductase Activity
This protocol describes the use of TRFS-red to measure the activity of purified thioredoxin

reductase in a cell-free system.

Materials:

TRFS-red probe

Purified thioredoxin reductase (TrxR)

NADPH

TE Buffer (50 mM Tris-HCl, 1 mM EDTA, pH 7.4)

96-well microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of TRFS-red in a suitable solvent (e.g., DMSO).

In a 96-well plate, prepare the reaction mixture containing TE buffer, NADPH (final

concentration, e.g., 200 µM), and purified TrxR (final concentration, e.g., 50 nM).

Initiate the reaction by adding TRFS-red to the reaction mixture to a final concentration of 10

µM.

Immediately measure the fluorescence intensity at an excitation wavelength of ~615 nm and

an emission wavelength of ~660 nm.

Monitor the increase in fluorescence over time at 37°C. The rate of fluorescence increase is

proportional to the TrxR activity.
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Live Cell Imaging of Thioredoxin Reductase in HeLa
Cells
This protocol provides a general guideline for the visualization of TrxR activity in live HeLa cells

using the TRFS-red probe.

Materials:

HeLa cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

TRFS-red probe

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filter sets

Procedure:

Seed HeLa cells in a suitable imaging dish (e.g., glass-bottom dish) and culture until they

reach the desired confluency.

Prepare a working solution of TRFS-red in cell culture medium. A final concentration of 1 µM

is recommended.

Remove the culture medium from the cells and wash once with pre-warmed PBS.

Add the TRFS-red working solution to the cells and incubate for 30 to 120 minutes at 37°C in

a CO2 incubator.

After incubation, wash the cells twice with pre-warmed PBS to remove any excess probe.

Add fresh, pre-warmed culture medium or PBS to the cells.

Image the cells using a fluorescence microscope equipped with filters appropriate for red

fluorescence (Excitation: ~615 nm, Emission: ~660 nm).
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Experimental Workflow
The following diagram outlines a typical experimental workflow for utilizing the TRFS-red probe

in live cell imaging experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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